Cas no 194613-90-6 (10,16-Dimethyl-1,8-dioxacycloheptadecane-2,7-dione)
194613-90-6 structure
Product Name:10,16-Dimethyl-1,8-dioxacycloheptadecane-2,7-dione
CAS No:194613-90-6
MF:C17H30O4
MW:298.417706012726
CID:2788557
PubChem ID:67708218
Update Time:2025-04-21
10,16-Dimethyl-1,8-dioxacycloheptadecane-2,7-dione Chemical and Physical Properties
Names and Identifiers
-
- 10,16-Dimethyl-1,8-dioxacycloheptadecane-2,7-dione
- DTXSID10737592
- 194613-90-6
- SCHEMBL8846065
-
- Inchi： 1S/C17H30O4/c1-14-8-4-3-5-9-15(2)13-21-17(19)11-7-6-10-16(18)20-12-14/h14-15H,3-13H2,1-2H3
- InChI Key： QUQZTAVNNJPQKH-UHFFFAOYSA-N
- SMILES： O1C(CCCCC(=O)OCC(C)CCCCCC(C)C1)=O
Computed Properties
- Exact Mass: 298.21440943g/mol
- Monoisotopic Mass: 298.21440943g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 52.6Ų
10,16-Dimethyl-1,8-dioxacycloheptadecane-2,7-dione Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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